N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide

• IUPAC Name: N-[3-carbamoyl-4-[4-(2-methylpropyl)phenyl]thiophen-2-yl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C22H24N2O3S/c1-12(2)9-15-5-7-16(8-6-15)18-11-28-22(19(18)20(23)25)24-21(26)17-10-13(3)27-14(17)4/h5-8,10-12H,9H2,1-4H3,(H2,23,25)(H,24,26)
• InChI Key: UGDBCYVEKAMAPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)CC(C)C)C(=O)N
• Molecular Formula: C22H24N2O3S
• Molecular Weight: 396.5 g/mol

Description

N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the pharmaceutical industry due to its potential therapeutic applications.

Mechanism of Action

N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the activation of B cells and T cells. By inhibiting BTK, N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide blocks the activation of the B cell receptor and downstream signaling pathways, leading to the inhibition of B cell proliferation and survival. N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide also inhibits the activation of TLR (Toll-like receptor) signaling pathways, which are involved in the activation of innate immune cells.
Biochemical and Physiological Effects:
N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide has been shown to have potent anti-tumor, anti-inflammatory, and immunomodulatory effects in preclinical studies. N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide inhibits the proliferation and survival of cancer cells by inducing apoptosis and cell cycle arrest. N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide also inhibits the production of inflammatory cytokines and chemokines, leading to the suppression of inflammation. In addition, N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide modulates the immune system by inhibiting the activation of B cells and T cells, leading to the suppression of autoimmunity.

Advantages and Limitations for Lab Experiments

N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide has several advantages for lab experiments, including its high potency, selectivity, and oral bioavailability. N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide has also demonstrated favorable pharmacokinetic properties, including a long half-life and low clearance. However, N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide has some limitations for lab experiments, including its limited solubility in water and its potential for off-target effects.

Future Directions

The future directions for N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide include further preclinical and clinical studies to evaluate its safety and efficacy in the treatment of various diseases. N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide may also be used in combination with other drugs or immunotherapies to enhance its therapeutic effects. In addition, the development of new analogs of N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide may lead to the discovery of more potent and selective inhibitors of BTK with improved pharmacokinetic properties.
Conclusion:
In conclusion, N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide is a small molecule inhibitor with significant potential for the treatment of various diseases, including cancer and autoimmune disorders. N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide inhibits the activation of B cells and T cells by selectively targeting BTK, leading to potent anti-tumor, anti-inflammatory, and immunomodulatory effects. Further studies are needed to evaluate the safety and efficacy of N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide in clinical settings and to explore its potential for combination therapies and the development of new analogs.

Scientific Research Applications

N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In preclinical studies, N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide has demonstrated potent anti-tumor activity against several types of cancers, including lymphoma, multiple myeloma, and solid tumors. N-[3-(aminocarbonyl)-4-(4-isobutylphenyl)-2-thienyl]-2,5-dimethyl-3-furamide has also shown efficacy in the treatment of autoimmune disorders, such as rheumatoid arthritis and lupus, by inhibiting the activation of B cells and T cells.